Benzamide, N-(1,1-dimethylethyl)-N-methyl-

• CAS No.: 49690-12-2
• Molecular Formula: C12H17NO
• Molecular Weight: 191.27 g/mol
• IUPAC Name: N-tert-butyl-N-methylbenzamide
• InChI: InChI=1S/C12H17NO/c1-12(2,3)13(4)11(14)10-8-6-5-7-9-10/h5-9H,1-4H3
• InChI Key: IWHZLXOVOHSRPU-UHFFFAOYSA-N
• SMILES: CC(C)(C)N(C)C(=O)C1=CC=CC=C1

Description

Benzamide, N-(1,1-dimethylethyl)-N-methyl- is a useful research compound. Its molecular formula is C12H17NO and its molecular weight is 191.27 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Under nitrogen, 96.7 g (1.1 mol) of N-methyl-N-tertbutylamine and 111 g (1.1 mol) of triethylamine was dissolved in 1050 mL of anhydrous tetrahydrofuran (THF). The solution was cooled to 0° C. and treated with 140.6 g (1.0 mol) of benzoyl chloride. The reaction was allowed to slowly warm to ambient temperature and stir overnight. Filtration and subsequent concentration in vacuo of the filtrate gave the crude product which was purified by sublimation (65°, 0.2 torr) to give 184 g (96%) of colorless N-methyl-N-tertbutybenzamide: mp 80.5°-82.0° C.; NMR (CDCl3) δ1.52 (s, 9H), 2.87 (s, 3H), 7.34-7.40 (m, 3H), 7.40-7.46 (m, 2H).